Cas no 956360-06-8 (Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate)

• Product Name: Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate
• CAS No: 956360-06-8
• MF: C₁₂H₈N₂O₃
• MW: 228.20352268219
• MDL: MFCD22192336
• CID: 1056724
• PubChem ID: 59006627
• Update Time: 2024-10-25

Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate
• 5-(3-cyanophenyl)-3-Isoxazolecarboxylic acid methyl ester
• Methyl 5-(3-cyanophenyl)-1,2-oxazole-3-carboxylate
• methyl 5-o-tolylpyridine-3-carboxylate
• Methyl5-(3-Cyanophenyl)isoxazole-3-carboxylate
• 7093AJ
• TRA0032704
• SY015182
• AB0058786
• AX8268885
• Methyl 5-(3-cyanophenyl)-3-isoxazolecarboxylate (ACI)
• SCHEMBL5486417
• 3-Isoxazolecarboxylic acid, 5-(3-cyanophenyl)-, methyl ester
• 956360-06-8
• DA-18217
• AKOS022184041
• AS-32079
• MFCD22192336

• MDL： MFCD22192336
• Inchi： 1S/C12H8N2O3/c1-16-12(15)10-6-11(17-14-10)9-4-2-3-8(5-9)7-13/h2-6H,1H3
• InChI Key： AKKNAJJXVYKRHT-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C2=CC(C(OC)=O)=NO2)C=CC=1

Computed Properties

• Exact Mass: 228.05300
• Monoisotopic Mass: 228.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: 1.9

Experimental Properties

• PSA: 76.12000
• LogP: 1.99988

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides